N1-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-N2-(pyridin-3-yl)oxalamide

• IUPAC Name: N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-N'-pyridin-3-yloxamide
• InChI: InChI=1S/C18H19N3O3/c1-24-18(9-13-5-2-3-6-14(13)10-18)12-20-16(22)17(23)21-15-7-4-8-19-11-15/h2-8,11H,9-10,12H2,1H3,(H,20,22)(H,21,23)
• InChI Key: SCIBSSBZWDAIOF-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNC(=O)C(=O)NC3=CN=CC=C3
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

N1-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-N2-(pyridin-3-yl)oxalamide, also known as MIPOX or MIPO, is a compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. MIPOX is a small molecule that is structurally similar to other compounds that have been shown to have biological activity, making it a promising candidate for further study.

Scientific Research Applications

Solar Cell Enhancement

N1-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-N2-(pyridin-3-yl)oxalamide derivatives have been studied for their potential in enhancing the performance of co-sensitized solar cells. In a specific study, derivatives alongside a ruthenium complex demonstrated the ability to overcome the deficiency of N719 absorption in the low wavelength region of the visible spectrum, suppress charge recombination, and prolong electron lifetime. This resulted in a significant increase in the overall conversion efficiency of dye-sensitized solar cells (DSSCs), with one derivative increasing efficiency by 30% compared to DSSCs only sensitized by N719 under identical conditions. These findings suggest the compound's derivatives could play a vital role in advancing solar cell technologies (Wei et al., 2015).

Catalytic Applications

Research into the catalytic applications of N1-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-N2-(pyridin-3-yl)oxalamide derivatives has revealed their potential in the methoxycarbonylation of olefins. Studies have shown that when these derivatives are used in palladium(II) complexes, they form active catalysts for the conversion of higher olefins to linear and branched esters. The structure of the complexes and the olefin chain length influence the catalytic behavior, highlighting the versatility and utility of these compounds in organic synthesis and industrial processes (Zulu et al., 2020).

Organic Synthesis and Structural Analysis

N1-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-N2-(pyridin-3-yl)oxalamide derivatives have been synthesized and analyzed for their structural and spectroscopic properties. These studies not only provide insights into the molecular structure of such compounds but also explore their optical properties through UV–vis absorption and fluorescence spectroscopy. The effects of substituents on the emission spectra of these compounds have been interpreted, contributing to a deeper understanding of their chemical behavior and potential applications in material science and molecular engineering (Cetina et al., 2010).